Cas no 291-91-8 (1,3-Thiazepine)

• Product Name: 1,3-Thiazepine
• CAS No: 291-91-8
• MF: C₅H₅NS
• MW: 111.164899587631
• CID: 2839475
• PubChem ID: 12444277
• Update Time: 2024-03-01

1,3-Thiazepine Chemical and Physical Properties

Names and Identifiers

• 1,3-Thiazepine

• Inchi： 1S/C5H5NS/c1-2-4-7-5-6-3-1/h1-5H
• InChI Key： SIMIXFVGSWZJJV-UHFFFAOYSA-N
• SMILES： S1C=CC=CN=C1

Computed Properties

• Exact Mass: 111.01427034g/mol
• Monoisotopic Mass: 111.01427034g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 37.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiazepines Meta thiazepines